Cas no 31555-60-9 (5-bromothiophene-2-carbonyl chloride)

• Product Name: 5-bromothiophene-2-carbonyl chloride
• CAS No: 31555-60-9
• MF: C₅H₂BrClOS
• MW: 225.490778446198
• MDL: MFCD03421417
• CID: 1015683
• PubChem ID: 605712
• Update Time: 2025-06-08

5-bromothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-thiophencarbonyl chloride
• 5-bromothiophene-2-carbonyl chloride
• 2-bromothiophene-5-carbonyl chloride
• 2-Thiophenecarbonyl chloride, 5-bromo-
• 5-bromo-2-thenoyl chloride
• 5-bromo-2-thiophenecarbonyl chloride
• 5-bromo-2-thiophenecarboxylic acid chloride
• 5-bromo-thiophene-2-acyl chloride
• 5-Bromo-thiophene-2-carbonyl chloride
• 5-bromothiophene-2-carboxyl chloride
• AC1LCS1F
• ALBB-011189
• BBL014851
• CTK1B9693
• DTXSID80345587
• 5-Bromo-2-thiophenecarbonyl chloride #
• DB-368635
• 5-Bromothiophene-2-carbonylchloride
• F1908-0051
• MFCD03421417
• SCHEMBL1455897
• F87922
• EN300-235649
• 31555-60-9
• AKOS005173293
• C5H2BrClOS

• MDL： MFCD03421417
• Inchi： 1S/C5H2BrClOS/c6-4-2-1-3(9-4)5(7)8/h1-2H
• InChI Key： ORIONTBOMZNQIE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)Cl)S1

Computed Properties

• Exact Mass: 223.86986
• Monoisotopic Mass: 223.86983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Melting Point: 36-38℃
• Boiling Point: 126℃/14Torr
• PSA: 17.07

5-bromothiophene-2-carbonyl chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 5-bromothiophene-2-carbonyl chloride

Comprehensive Guide to 5-Bromothiophene-2-carbonyl chloride (CAS 31555-60-9): Properties, Applications, and Industry Insights

5-Bromothiophene-2-carbonyl chloride (CAS 31555-60-9) is a highly versatile heterocyclic compound widely used in pharmaceutical, agrochemical, and material science research. This thiophene derivative features a reactive carbonyl chloride group and a bromine substituent, making it a valuable building block for synthesizing complex molecules. Its molecular formula (C₅H₂BrClOS) and precise structure have attracted significant attention from researchers exploring organic synthesis and drug discovery.

In recent years, the demand for 5-bromothiophene-2-carbonyl chloride has surged due to its role in developing biologically active compounds. Researchers frequently search for "thiophene-based intermediates" or "brominated heterocycles applications," reflecting its importance in modern chemistry. The compound's ability to undergo nucleophilic substitution and cross-coupling reactions (e.g., Suzuki or Stille couplings) makes it indispensable for creating functional materials and small-molecule drugs.

The physicochemical properties of CAS 31555-60-9 contribute to its utility: a molecular weight of 225.49 g/mol, typical appearance as a light-yellow to amber liquid, and stability under inert conditions. These characteristics align with industry needs for high-purity intermediates, as evidenced by frequent searches for "purification methods for acyl chlorides" and "handling moisture-sensitive reagents." Proper storage in anhydrous solvents like dry dichloromethane or under nitrogen atmosphere is critical for maintaining reactivity.

Applications of 5-bromothiophene-2-carbonyl chloride span multiple cutting-edge fields. In medicinal chemistry, it serves as a precursor for kinase inhibitors and antiviral agents, addressing trending topics like "targeted cancer therapies" and "broad-spectrum antimicrobials." Material scientists utilize it to develop organic semiconductors for flexible electronics—a hot topic in "OLED material innovation" discussions. The compound's electron-withdrawing properties also make it valuable for designing nonlinear optical materials.

Quality control of CAS 31555-60-9 involves advanced analytical techniques. GC-MS, HPLC, and 1H/13C NMR spectroscopy are commonly referenced in searches like "characterization of brominated compounds." Impurity profiling is crucial, particularly for pharmaceutical applications where regulatory standards demand ≥98% purity. Recent publications highlight improved synthetic routes using microwave-assisted synthesis or flow chemistry—methods gaining traction in "green chemistry optimization" queries.

From an industrial perspective, 5-bromothiophene-2-carbonyl chloride exemplifies the growing market for custom synthetic intermediates. Procurement trends show increased interest in "scalable thiophene derivatives" and "GMP-compliant reagents." Suppliers emphasize batch-to-batch consistency, with technical documents often including COA (Certificate of Analysis) data—a key search term among quality-conscious buyers. The compound's shelf life and storage stability remain frequent discussion points in technical forums.

Emerging research directions further elevate the relevance of 31555-60-9. Studies exploring covalent organic frameworks (COFs) and metal-organic frameworks (MOFs) frequently incorporate this reagent, connecting to popular searches about "porous materials design." Its role in click chemistry applications also aligns with the rise of "bioorthogonal reaction tools" in chemical biology. These interdisciplinary uses position 5-bromothiophene-2-carbonyl chloride as a bridge between traditional organic synthesis and next-generation technologies.

Environmental and handling considerations for 5-bromothiophene-2-carbonyl chloride follow standard protocols for reactive carbonyl compounds. While not classified as hazardous under most regulations, proper ventilation and personal protective equipment (PPE) are recommended—details often sought in "safe handling of acid chlorides" searches. The compound's hydrolysis sensitivity necessitates anhydrous workup conditions, a technical aspect highlighted in synthetic procedure discussions.

The global supply chain for CAS 31555-60-9 reflects shifting dynamics in fine chemical production. With increasing demand from Asia-Pacific research hubs, suppliers now offer customized packaging (e.g., ampoules under nitrogen) to ensure product integrity during transit—a solution addressing "international chemical shipping" concerns. Pricing transparency and lead time optimization have become competitive differentiators in this niche market.

Looking ahead, 5-bromothiophene-2-carbonyl chloride will likely maintain its status as a critical research chemical. Patent analyses reveal its incorporation in novel photovoltaic materials and catalysts, tying into renewable energy trends. As synthetic methodologies evolve—particularly in C-H activation and decarboxylative coupling—this compound's versatility ensures its continued relevance across scientific disciplines, answering the persistent search for "multifunctional synthetic building blocks."